Cas no 2223031-48-7 (1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester)

• Product Name: 1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester
• CAS No: 2223031-48-7
• MF: C₁₂H₂₁BN₂O₂
• MW: 245.173798322678
• CID: 6809905
• PubChem ID: 133553762
• Update Time: 2025-03-04

1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223031-48-7
• CS-19631
• [1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester
• 1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester

• Inchi： 1S/C12H21BN2O2/c1-9(2)15-7-10(14-8-15)13-16-11(3,4)12(5,6)17-13/h7-9H,1-6H3/i1D3,2D3,7D,8D,9D
• InChI Key： JCPPBIXYIJFZQT-VKFFXOKASA-N
• SMILES： O1B(C2=C([2H])N(C([2H])=N2)C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 245.2260988Da
• Monoisotopic Mass: 245.2260988Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų